4-(furan-2-ylmethyl)-N-(3-methylphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(furan-2-ylmethyl)-N-(3-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-14-4-2-5-15(12-14)18-17(21)20-9-7-19(8-10-20)13-16-6-3-11-22-16/h2-6,11-12H,7-10,13H2,1H3,(H,18,21)
• InChI Key: MKUVMRXBWOIUJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCN(CC2)CC3=CC=CO3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

4-(furan-2-ylmethyl)-N-(3-methylphenyl)piperazine-1-carboxamide is a synthetic organic compound that features a piperazine ring substituted with a furan-2-ylmethyl group and a 3-methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(furan-2-ylmethyl)-N-(3-methylphenyl)piperazine-1-carboxamide typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with diethylene glycol.

Substitution with Furan-2-ylmethyl Group: The furan-2-ylmethyl group can be introduced via a nucleophilic substitution reaction using furan-2-ylmethyl chloride.

Introduction of the 3-Methylphenyl Group: The 3-methylphenyl group can be attached through an amide bond formation reaction using 3-methylbenzoic acid and a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow chemistry, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(furan-2-ylmethyl)-N-(3-methylphenyl)piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The amide bond can be reduced to form the corresponding amine.

Substitution: The furan ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Electrophilic substitution reactions can be carried out using reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted furan derivatives.

Scientific Research Applications

4-(furan-2-ylmethyl)-N-(3-methylphenyl)piperazine-1-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(furan-2-ylmethyl)-N-(3-methylphenyl)piperazine-1-carboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-(furan-2-ylmethyl)-N-phenylpiperazine-1-carboxamide: Lacks the 3-methyl group on the phenyl ring.

4-(furan-2-ylmethyl)-N-(4-methylphenyl)piperazine-1-carboxamide: Has the methyl group at the 4-position instead of the 3-position.

4-(furan-2-ylmethyl)-N-(3-chlorophenyl)piperazine-1-carboxamide: Contains a chlorine atom instead of a methyl group on the phenyl ring.

Uniqueness

4-(furan-2-ylmethyl)-N-(3-methylphenyl)piperazine-1-carboxamide is unique due to the specific positioning of the furan-2-ylmethyl and 3-methylphenyl groups, which can influence its chemical reactivity and biological activity. This unique structure may confer distinct properties compared to its analogs, making it a valuable compound for various research applications.